Cas no 40899-71-6 (1-(benzenesulfonyl)-1H-indole)

1-(benzenesulfonyl)-1H-indole Properties

Names and Identifiers

• 1-(Phenylsulfonyl)-1H-indole
• 1-(Phenylsulphonyl)indole
• 1-(Benzenesulphonyl)indole
• 1-(Phenylsulfonyl)indole
• 1-(benzenesulfonyl)indole
• 1-Phenylsulfonylindole
• 1-(Benzenesulfonyl)indole Benzenesulfonic acid indolide
• Benzenesulfonic acid indolide
• NSC 237040
• NSC 683530
• 1-(benzenesulfonyl)-1H-indole
• 1-phenylsulfonyl-1H-indole
• 1-(Phenylsulfonyl)-indole
• 1-Benzenesulfonyl-1H-indole
• VDWLCYCWLIKWBV-UHFFFAOYSA-N
• NSC683530
• N-Phenylsulfonylindole
• 1-(Phenylsulfonyl) indole
• NSC237040
• (phenylsulfonyl)indole
• N-phenylsulfonyl indole
• 1-Phenylsulfonyl-indole
• 1H-INDOLE, 1-(PHENYLSULFONYL)-
• n-benzenesulfonyl indole
• 1-(Phenyls
• AB03736
• NSC-683530
• AG-690/12868319
• F1443-1037
• CS-W014078
• DTXSID60311068
• O10323
• C14H11NO2S
• HMS1428P03
• 40899-71-6
• Cambridge id 5100169
• NSC-237040
• CCG-276202
• CBDivE_002895
• CHEMBL82224
• 1-(Phenylsulfonyl)indole, 98%
• 1-benzenesulphonyl-1H-indole
• AMY2730
• AKOS000491210
• AC-13612
• 1-benzenesulfonyl-1H-indol
• MLS000104364
• EN300-107640
• SMR000054299
• BB 0258913
• FT-0601083
• IFLab1_005965
• 1-BENZENESULPHONYLINDOLE
• Q27209280
• MFCD00134318
• TS-03468
• SCHEMBL429849
• CHEBI:121042
• A23316
• BDBM50187508
• HMS2300D04
• J-503598
• IDI1_011368
• SY062254
• STK893129
• DB-005055
• BBL020375
• L-Phenylsulfonylindole
• +Expand

• MDL： MFCD00134318
• InChIKey： VDWLCYCWLIKWBV-UHFFFAOYSA-N
• Inchi： 1S/C14H11NO2S/c16-18(17,13-7-2-1-3-8-13)15-11-10-12-6-4-5-9-14(12)15/h1-11H
• SMILES： S(C1C([H])=C([H])C([H])=C([H])C=1[H])(N1C([H])=C([H])C2=C([H])C([H])=C([H])C([H])=C12)(=O)=O
• BRN： 1286712

Computed Properties

• Exact Mass: 257.05100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 257.051
• Heavy Atom Count: 18
• Complexity: 381
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 47.4

Experimental Properties

• LogP: 3.95910
• PSA: 47.45000
• Refractive Index: 1.637
• Boiling Point: 451.6°C at 760 mmHg
• Melting Point: 78-80 °C (lit.)
• Flash Point: 192°C/3mm
• Color/Form: solid
• Solubility: Insoluble
• Density: 1.26

1-(benzenesulfonyl)-1H-indole Security Information

• WGK Germany：3
• Safety Term：S22;S24/25
• Safety Instruction： S22-S24/25
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning

1-(benzenesulfonyl)-1H-indole Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%